Cas no 1355221-72-5 (3-azabicyclo[3.3.1]nonan-9-one;hydrochloride)

• Product Name: 3-azabicyclo[3.3.1]nonan-9-one;hydrochloride
• CAS No: 1355221-72-5
• MF: C₈H₁₄ClNO
• MW: 175.655861377716
• CID: 4589814
• Update Time: 2025-10-28

3-azabicyclo[3.3.1]nonan-9-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-AZABICYCLO[3.3.1]NONAN-9-ONE HCL
• 3-Azabicyclo[3.3.1]nonan-9-one hydrochloride
• 3-azabicyclo[3.3.1]nonan-9-one;hydrochloride

• Inchi： 1S/C8H13NO.ClH/c10-8-6-2-1-3-7(8)5-9-4-6;/h6-7,9H,1-5H2;1H
• InChI Key： LPQLPCCXNWMLGT-UHFFFAOYSA-N
• SMILES： O=C1C2CCCC1CNC2.Cl

Additional information on 3-azabicyclo[3.3.1]nonan-9-one;hydrochloride

3-Azabicyclo[3.3.1]Nonan-9-One; Hydrochloride: A Comprehensive Overview

3-Azabicyclo[3.3.1]Nonan-9-One; Hydrochloride, also known by its CAS number 1355221-72-5, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of bicyclic amines, characterized by its unique bicyclo[3.3.1]nonane framework and a ketone functional group at the ninth position of the ring system.

The structural complexity of 3-Azabicyclo[3.3.1]Nonan-9-One; Hydrochloride makes it an interesting subject for both academic and industrial research. The bicyclic structure provides rigidity and stability, which are desirable properties in drug design and material science applications. Recent studies have highlighted its potential as a building block for synthesizing bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

One of the most notable advancements in the study of this compound involves its application in medicinal chemistry. Researchers have explored its ability to act as a scaffold for creating peptide mimetics, which are molecules designed to mimic the structure and function of peptides but with improved stability and bioavailability. These mimetics have shown promise in targeting specific proteins involved in various diseases, including cancer and neurodegenerative disorders.

In addition to its role in drug discovery, 3-Azabicyclo[3.3.1]Nonan-9-One; Hydrochloride has also been investigated for its potential in materials science. Its rigid structure and ability to form stable complexes make it a candidate for use in creating advanced materials such as molecular sieves or sensors. Recent experiments have demonstrated its capacity to act as a template for the synthesis of porous materials with tailored properties, which could find applications in catalysis and gas storage.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the bicyclic amine framework followed by functionalization to introduce the ketone group. Researchers have optimized these steps to improve yield and purity, making large-scale production more feasible. The hydrochloride salt form is often preferred due to its enhanced solubility properties, which are advantageous in both laboratory settings and industrial applications.

From an environmental standpoint, the stability and biodegradability of 3-Azabicyclo[3.3.1]Nonan-9-One; Hydrochloride have been assessed to ensure minimal ecological impact during its production and use. Studies indicate that under controlled conditions, the compound exhibits moderate biodegradability, though further research is needed to fully understand its long-term environmental effects.

In conclusion, 3-Azabicyclo[3.3.1]Nonan-9-One; Hydrochloride stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and application techniques, position it as a valuable tool in modern chemical research.